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Compound of Interest

Compound Name: Furametpyr

Cat. No.: B1674270

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Furametpyr, a
succinate dehydrogenase inhibitor (SDHI) fungicide, in the study of fungal resistance. The
protocols outlined below are intended to guide researchers in assessing the sensitivity of fungal
isolates to Furametpyr and in identifying the molecular basis of resistance.

Introduction to Furametpyr and SDHI Fungicides

Furametpyr is a pyrazole-carboxamide fungicide that belongs to the succinate dehydrogenase
inhibitor (SDHI) class (FRAC Code 7).[1] Its mode of action is the inhibition of the mitochondrial
succinate dehydrogenase (SDH) enzyme, also known as complex Il, a critical component of the
fungal respiratory chain and the tricarboxylic acid (TCA) cycle.[1] By blocking this enzyme,
Furametpyr disrupts cellular respiration and energy production, leading to fungal cell death.

SDHI fungicides are widely used in agriculture to control a broad spectrum of plant pathogenic
fungi. However, the emergence of resistance in fungal populations poses a significant threat to
their efficacy. Resistance to SDHIs, including Furametpyr, is primarily associated with specific
mutations in the genes encoding the subunits of the SDH enzyme.

Mechanism of Action and Resistance

Signaling Pathway of Furametpyr Action and Resistance
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Caption: Mechanism of Furametpyr action and the development of resistance.
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The primary mechanism of resistance to SDHI fungicides involves target-site modification due
to mutations in the genes encoding the subunits of the succinate dehydrogenase enzyme,
specifically SdhB, SdhC, and SdhD. These mutations can alter the binding site of the fungicide,
reducing its inhibitory effect.

While specific data for Furametpyr is limited in publicly available literature, studies on other
SDHI fungicides have identified several key mutations conferring resistance. It is highly
probable that similar mutations will affect the efficacy of Furametpyr.

Table 1: Known SDHI Resistance Mutations in Fungal Pathogens
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. . Amino Acid Reference
Fungal Species Sdh Subunit o o
Substitution Fungicide(s)
Boscalid,
Alternaria alternata SdhB H277Y/L Fluxapyroxad,
Pyraziflumid
Boscalid,
SdhC H134R Fluxapyroxad,
Pyraziflumid
Boscalid,
SdhC S135R Fluxapyroxad,
Pyraziflumid
Boscalid,
SdhC G79R Fluxapyroxad,
Pyraziflumid
Alternaria solani SdhB H278Y/R Boscalid
SdhC H134R Boscalid
SdhD D123E Boscalid
SdhD H133R Boscalid
Passalora fulva SdhC T78I Boscalid
SdhC N85K/S Boscalid
SdhC H151R Boscalid
Boscalid, Fluopyram,
Corynespora
B SdhB H278Y/L Fluxapyroxad,
cassiicola
Isopyrazam
Boscalid, Fluopyram,
SdhB 1280V Fluxapyroxad,
Isopyrazam
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SdhC

S73P

Boscalid, Fluopyram,
Fluxapyroxad,

Isopyrazam

SdhC

N75S

Boscalid, Fluopyram,
Fluxapyroxad,

Isopyrazam

SdhC

H134R

Boscalid, Fluopyram,
Fluxapyroxad,

Isopyrazam

SdhD

D95E

Boscalid, Fluopyram,
Fluxapyroxad,

Isopyrazam

SdhD

G109V

Boscalid, Fluopyram,
Fluxapyroxad,

Isopyrazam

Note: This table provides examples from other SDHI fungicides. The specific impact of these

mutations on Furametpyr sensitivity requires experimental validation.

Quantitative Data on SDHI Fungicide Sensitivity

Quantitative data, such as the half-maximal effective concentration (EC50) and the half-

maximal inhibitory concentration (IC50), are crucial for determining the level of resistance in a

fungal population. While specific EC50 and IC50 values for Furametpyr are not widely

published, the following table presents illustrative data for other SDHI fungicides against wild-

type (sensitive) and resistant fungal strains. Researchers should establish their own baseline

sensitivity data for Furametpyr against the fungal species of interest.

Table 2: lllustrative EC50 Values for SDHI Fungicides against Alternaria alternata

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Fungicide Isolate Type Sdh Mutation Mean EC50 (pg/mL)
Boscalid Sensitive None 0.1-1.0

Resistant SdhB-H277Y/L >10

Resistant SdhC-H134R >10

Fluxapyroxad Sensitive None 0.01-0.1

Resistant SdhB-H277Y/L > 10

Resistant SdhC-H134R > 10

Fluopyram Sensitive None 0.01-0.1

Resistant SdhB-H277Y/L 0.1-1.0

Resistant SdhC-H134R 0.1-1.0

Data is illustrative and compiled from various sources on SDHI resistance. Actual values will
vary depending on the fungal species, isolate, and experimental conditions.

Experimental Protocols

Workflow for Fungal Resistance Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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